Cas no 2172082-53-8 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid
• CAS No: 2172082-53-8
• MF: C₂₁H₂₂N₂O₇
• MW: 414.408586025238
• CID: 6227708
• PubChem ID: 165816823
• Update Time: 2025-06-08

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid
• EN300-1502588
• 2172082-53-8
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]oxy}acetic acid

• Inchi： 1S/C21H22N2O7/c1-28-18(20(26)23-30-12-19(24)25)10-22-21(27)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,27)(H,23,26)(H,24,25)
• InChI Key： IXRVITGJEXDUMI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NOCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 414.14270105g/mol
• Monoisotopic Mass: 414.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic Acid (CAS No. 2172082-53-8)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid, identified by its CAS number 2172082-53-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked to an amino acid derivative. The presence of functional groups such as the methoxycarbonyl and methoxy substituents, along with the amide and carboxylic acid functionalities, makes this molecule a versatile candidate for further chemical modifications and biological evaluations.

The structural complexity of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid positions it as a potential building block for the development of novel therapeutic agents. The fluorene group, known for its stability and fluorescence properties, is often employed in medicinal chemistry to enhance the solubility and bioavailability of drug candidates. Additionally, the methoxycarbonyl group serves as a protecting group for amino functions, which can be strategically removed under specific conditions to introduce other bioactive moieties.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways implicated in human diseases. The amide and carboxylic acid functionalities in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid provide multiple points of interaction with biological targets, making it a promising scaffold for drug discovery. For instance, the amide bond can mimic peptide sequences or interact with proteases, while the carboxylic acid group can participate in ionic interactions or serve as a substrate for enzymes.

One of the most compelling aspects of this compound is its potential application in the synthesis of targeted therapeutics. The fluorene moiety can be used as a handle for further derivatization, allowing chemists to attach various pharmacophores that enhance binding affinity or modulate pharmacokinetic properties. Moreover, the methoxy groups provide additional sites for functionalization, enabling the creation of libraries of analogs with tailored biological activities.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties. Fluorine atoms can influence metabolic stability, lipophilicity, and electronic distribution within a molecule, all of which are critical factors in drug design. The incorporation of fluorine into 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid may enhance its interaction with biological targets while also improving its overall drug-like characteristics.

The carboxylic acid group in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid also presents opportunities for further chemical manipulation. It can be esterified to improve solubility or incorporated into more complex structures through condensation reactions. Additionally, the presence of multiple hydroxyl groups allows for derivatization into sugars or other polyhydroxylated compounds, which are common motifs in natural products and biologics.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid involves multiple steps that showcase advanced organic chemistry techniques. Key steps include the protection-deprotection of amino groups, nucleophilic substitution reactions at the fluorene core, and functional group interconversions. These synthetic strategies highlight the compound's complexity and its suitability for applications requiring precise control over molecular architecture.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidooxy}acetic acid (CAS No. 2172082-53-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it an excellent candidate for further exploration in drug discovery programs. As research continues to uncover new applications for fluorinated compounds and advanced organic synthesis techniques, this molecule is poised to play a crucial role in the development of next-generation therapeutics.